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Compound of Interest

Compound Name: D-Glucose-d4

Cat. No.: B12403840 Get Quote

This technical guide provides an in-depth overview of the safety data for D-Glucose-d4,

compiled for researchers, scientists, and professionals in drug development. The information is

based on available Safety Data Sheets (SDS) and chemical databases for D-Glucose-d4 and

its non-deuterated analog, D-(+)-Glucose.

Chemical Identification and Physical Properties
D-Glucose-d4 is a deuterated form of D-Glucose, where four hydrogen atoms have been

replaced by deuterium. This isotopic labeling is primarily used for tracer studies in metabolic

research and quantitative analysis during drug development.[1][2] While specific safety data for

the deuterated compound is limited, the primary chemical properties and toxicological profile

are considered analogous to the non-deuterated D-(+)-Glucose, with the main difference being

its molecular weight.

Table 1: Physical and Chemical Properties
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Property Value Source

Chemical Formula C₆H₈D₄O₆ N/A

Molecular Weight 184.18 g/mol [2]

CAS Number 478529-49-6 [2]

Appearance White or colorless solid/powder [3][4]

Melting Point
146 °C (α-form), 150 °C (β-

form) (for D-Glucose)
[3][5]

Solubility in Water
~ 470 g/L at 20 °C (for D-

Glucose)
[6][7]

Partition Coefficient (n-

octanol/water)
log Pow: -3.24 (for D-Glucose) [7]

Auto-ignition Temperature Not determined [6]

Decomposition Temperature
Decomposes starting at 188

°C (for D-Glucose)
[3]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), D-(+)-Glucose is not classified as a hazardous substance.[8][9] Consequently, Safety

Data Sheets for this substance typically show no GHS hazard pictograms, signal words, or

hazard statements.[6][8]

Table 2: GHS Classification for D-(+)-Glucose
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Classification Result Source

GHS Classification
Not a hazardous substance or

mixture
[9][10]

Hazard Pictograms None / Void [6][8]

Signal Word None / Void [6][8]

Hazard Statements None / Void [8]

The logical workflow for assessing chemical hazards based on GHS pictograms is illustrated

below. While not applicable to D-Glucose-d4, this process is fundamental for laboratory safety.
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Hazard Identification & Response Workflow

Review Safety Data Sheet (SDS) Identify GHS Pictogram(s)

Determine Hazard Class
(e.g., Flammable, Corrosive, Toxic)

If Present
Implement Safe Handling

& Storage Procedures

If Not Present
(Follow General Precautions)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Follow First Aid Measures
(Eye wash, Shower, Medical Attention)In Case of Exposure

Safe Chemical Handling Workflow

Receive & Log
Chemical

Store in Designated Area
(Cool, Dry, Tightly Closed)

Pre-Use Check:
Review SDS, Wear PPE

Use in Well-Ventilated Area
(e.g., Fume Hood if Dust)

Spill Response:
Contain & Clean Up

Dispose of Waste
(Follow Institutional Guidelines)

End of Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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